Cas no 88958-29-6 (3-Isoxazolecarbonyl chloride, 5-(4-methylphenyl)-)

• Product Name: 3-Isoxazolecarbonyl chloride, 5-(4-methylphenyl)-
• CAS No: 88958-29-6
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 618263
• PubChem ID: 71320959
• Update Time: 2025-04-19

3-Isoxazolecarbonyl chloride, 5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarbonyl chloride, 5-(4-methylphenyl)-
• 5-(4-methylphenyl)-1,2-oxazole-3-carbonyl chloride
• 5-(p-tolyl)isoxazole-3-carbonyl chloride
• DTXSID50750821
• 88958-29-6

• Inchi： 1S/C11H8ClNO2/c1-7-2-4-8(5-3-7)10-6-9(11(12)14)13-15-10/h2-6H,1H3
• InChI Key： RUHVRHLQRIOIEQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC(C)=CC=2)ON=1)=O

Computed Properties

• Exact Mass: 221.0243562g/mol
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.1Ų